Cas no 2137653-84-8 (3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide)

• Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide
• CAS No: 2137653-84-8
• MF: C₇H₁₅N₅O₂S
• MW: 233.291299104691
• CID: 6567687
• PubChem ID: 165473549
• Update Time: 2025-08-03

3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide
• 2137653-84-8
• EN300-1110597

• Inchi： 1S/C7H15N5O2S/c1-11(2)15(13,14)5-3-4-12-6-9-7(8)10-12/h6H,3-5H2,1-2H3,(H2,8,10)
• InChI Key： UPTKONPFJKNXLI-UHFFFAOYSA-N
• SMILES： S(CCCN1C=NC(N)=N1)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 233.09464591g/mol
• Monoisotopic Mass: 233.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 103Ų

Additional information on 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide

Introduction to 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide (CAS No. 2137653-84-8)

3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2137653-84-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this compound, particularly the presence of a triazole ring and a sulfonamide moiety, contribute to its diverse chemical properties and biological interactions.

The triazole ring is a heterocyclic aromatic compound that is known for its stability and versatility in drug design. Its nitrogen atoms can form hydrogen bonds and interact with biological targets, making it a valuable component in the development of bioactive molecules. In contrast, the sulfonamide group is another critical feature that enhances the solubility and bioavailability of pharmaceutical compounds. The combination of these two functional groups in 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide suggests potential applications in areas such as antimicrobial agents, anti-inflammatory drugs, and even anticancer therapies.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The dimethylpropane-1-sulfonamide backbone of this compound provides a stable scaffold that can be modified to enhance specific biological activities. Researchers have been exploring various derivatives of this molecule to improve its efficacy and reduce potential side effects. For instance, modifications to the amino group or the triazole ring have shown promising results in preclinical studies.

One of the most exciting aspects of 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide is its potential as a lead compound for further drug development. The presence of multiple reactive sites allows for diverse chemical modifications, enabling scientists to tailor the molecule for specific therapeutic targets. In particular, the triazole ring has been extensively studied for its role in inhibiting enzymes and receptors involved in various diseases. The sulfonamide group further enhances this potential by improving binding affinity and selectivity.

Current research is focusing on understanding the molecular mechanisms by which this compound interacts with biological systems. High-throughput screening (HTS) and computational modeling techniques are being employed to identify novel binding pockets and optimize drug-like properties. These efforts are crucial for translating laboratory findings into clinical applications. Additionally, the synthesis of analogs has revealed interesting insights into how structural changes affect biological activity.

The pharmaceutical industry has shown particular interest in compounds with triazole and sulfonamide functionalities due to their broad spectrum of biological activities. For example, derivatives of this class have demonstrated efficacy against bacterial infections by inhibiting key metabolic pathways. Furthermore, preclinical studies suggest that modifications to the dimethylpropane-1-sulfonamide core can enhance anti-inflammatory effects without significant toxicity.

In conclusion, 3-(3-amino-1H-1,2,4-triazol-1-yl)-N,N-dimethylpropane-1-sulfonamide (CAS No. 2137653-84-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive molecule for designing new drugs targeting various diseases. As research continues to uncover new applications and optimize synthetic pathways, this compound is poised to play a significant role in future therapeutic strategies.